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Compound of Interest

Compound Name: Cyclohexane

CAS No.: 110-82-7

Cat. No.: B094199

Get Quote

Welcome to the technical support guide for the safe handling and storage of cyclohexane.

This document is structured in a question-and-answer format to provide direct, actionable

advice for researchers, scientists, and drug development professionals. Our goal is to

synthesize critical safety protocols with the underlying scientific principles to ensure a self-

validating system of laboratory safety.

Section 1: Fundamentals and Primary Hazards
Q1: What is cyclohexane and why are specific handling
procedures so critical?
Cyclohexane is a colorless, volatile, and highly flammable liquid with a mild, sweet odor.[1] Its

utility as a non-polar solvent and a chemical intermediate is widespread.[2] However, its

physical properties present significant laboratory hazards. The primary dangers are its high

flammability and its potential to cause health effects through inhalation, skin contact, or

ingestion.[3][4] Strict adherence to safety procedures is essential because its vapors are

heavier than air and can travel considerable distances to an ignition source, causing a

flashback fire.[5][6]
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Q2: What are the most important physical and chemical
properties of cyclohexane I should be aware of?
Understanding the quantitative safety data of a chemical is the first step in risk assessment.

The following table summarizes the critical properties of cyclohexane.

Property Value Significance for Lab Safety

Flash Point -4°F (-20°C)[7]

Extremely flammable. Can be

ignited by sparks or heat at

well below room temperature.

[7]

Autoignition Temp. 518°F (270°C)[7]

The temperature at which it will

self-ignite without an external

ignition source.

Explosive Limits LEL: 1.3% / UEL: 8.0%[8]
A wide flammable range in air

increases the risk of explosion.

Vapor Density 2.9 (Air = 1)[7]

Vapors are much heavier than

air and will accumulate in low-

lying areas like sinks or floor

drains.[6]

OSHA PEL (8-hr TWA) 300 ppm[5]

The legal limit for worker

exposure, emphasizing the

need for excellent ventilation.

ACGIH TLV (8-hr TWA) 100 ppm[5]

A recommended, more

conservative exposure limit to

prevent adverse health effects.

[5]

NIOSH IDLH 1,300 ppm (10% of LEL)[9]

Immediately Dangerous to Life

or Health; concentrations at

this level require supplied-air

respirators.
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Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
Q3: My lab has a standard fume hood. Is that sufficient
for working with cyclohexane?
Yes, a properly functioning chemical fume hood is the primary engineering control for

preventing the accumulation of flammable and harmful vapors.[10] All procedures involving the

transfer or use of cyclohexane must be performed inside a fume hood. The causality is clear:

the low flash point and high vapor pressure mean that hazardous concentrations can build up

quickly in ambient air. Before starting work, verify the fume hood's certification is current and

that the airflow monitor indicates it is functioning correctly.

Q4: What specific type of gloves and eye protection
should I use for cyclohexane?
Standard latex or nitrile gloves are not sufficient for prolonged contact as cyclohexane can

cause rapid degradation.

Gloves: Wear chemical-resistant gloves tested for protection against cyclohexane.[10]

Materials such as Viton® or 4H®/Silver Shield® gloves are often recommended. Always

check the manufacturer's glove compatibility chart for breakthrough times.

Eye Protection: Chemical splash goggles are mandatory.[11] A face shield should be worn

over the goggles when there is a significant risk of splashing, such as during bulk transfers.

[10] This is to protect against splashes that could cause irritation or burns.[10]

Section 3: Safe Handling and Storage Workflow
The entire lifecycle of cyclohexane in the lab, from procurement to disposal, requires a

systematic approach to safety.
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Caption: A workflow diagram illustrating the key safety stages for cyclohexane management in

the lab.

Q5: What does "grounding and bonding" mean, and
when is it necessary?
Grounding and bonding are critical procedures to prevent static electricity discharge, which can

easily ignite cyclohexane vapors.[12]

Causality: Pouring or pumping a non-polar liquid like cyclohexane can generate a static

charge.[12] A spark from this charge can exceed the energy needed to ignite the vapor-air

mixture.

When to Use: Grounding and bonding are required whenever you transfer cyclohexane
between metal containers, such as from a large drum to a smaller safety can.[13]

Protocol:

Bonding: Attach a conductive wire between the source container and the receiving

container to equalize their electrical potential.

Grounding: Attach a separate conductive wire from the source container to a verified earth

ground (e.g., a copper pipe leading to the ground). This dissipates the charge from the

entire system.[12]

Q6: Can cyclohexane form explosive peroxides?
Yes, while not as aggressive a peroxide former as diethyl ether or THF, cyclohexane is known

to form peroxides upon prolonged exposure to air and light.[14] These peroxide crystals are

shock-sensitive and can detonate.[15]

Prevention:

Labeling: Always label containers with the date they were received and the date they were

first opened.[16]
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Storage: Store in a cool, dark place, preferably under an inert gas like nitrogen or argon.

[17]

Testing: If a container has been open for more than 12 months or if crystals are observed

around the cap, do not move it. The material should be tested for peroxides by trained

personnel before use. If you are not trained, contact your institution's Environmental

Health & Safety (EHS) office immediately.[15]

Section 4: Storage and Incompatibility
Q7: How and where should I store my main container of
cyclohexane?
Cyclohexane must be stored in a dedicated, approved flammable liquid storage cabinet.[3]

These cabinets are designed to be fire-resistant and contain spills. The storage area should be

cool, dry, and well-ventilated, away from direct sunlight and heat sources.[11][18] The ideal

storage temperature is between 15–25 °C.[10]

Q8: What chemicals should NEVER be stored with
cyclohexane?
The primary incompatibility is with strong oxidizing agents.[5] A reaction between cyclohexane
and an oxidizer can be violent and lead to a fire or explosion.[7]
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(Flammable Liquid)

Store With:
- Other Flammable Hydrocarbons

(e.g., Hexane, Toluene)

Safe Segregation

DO NOT Store With:
- Strong Oxidizing Agents
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- Halogens (Chlorine, Bromine)

VIOLENT REACTION RISK
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Caption: A diagram showing the storage compatibility of cyclohexane with other chemical

classes.
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Section 5: Emergency and Spill Response
Q9: I've spilled a small amount of cyclohexane (<100
mL) inside a fume hood. What should I do?
For a small, contained spill, you can likely manage it yourself if you have the proper training

and equipment.

Protocol: Small Spill Cleanup (<100 mL in a Fume Hood)

Alert: Inform others in the immediate area.

Contain: Ensure the fume hood sash is lowered as much as practical to maintain high

airflow.

Absorb: Cover the spill with a non-combustible absorbent material like vermiculite, sand, or a

commercial spill pad.[12] Do not use paper towels, as they can increase the fire risk.

Collect: Using non-sparking tools (e.g., plastic or brass), carefully scoop the absorbed

material into a labeled, sealable container for hazardous waste.[10][13]

Decontaminate: Wipe the area with soap and water.

Dispose: Seal the waste container and arrange for pickup by your EHS department.

Q10: There's been a large cyclohexane spill (>100 mL)
outside the fume hood. What is the procedure?
A large spill requires immediate evacuation and professional response.
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Large Cyclohexane Spill
(>100 mL)

ALERT
Verbally warn nearby personnel.

Activate fire alarm.

ISOLATE
Eliminate all ignition sources.

(Kill power to non-essential equipment)

EVACUATE
Leave the area immediately.

Close doors behind you.

NOTIFY
Call Emergency Services (911)

and your institution's EHS.

Click to download full resolution via product page

Caption: A decision tree for responding to a large cyclohexane spill in the laboratory.

Key Actions for a Large Spill:

ALERT: Immediately alert everyone in the lab. If a fire alarm is available, activate it.[12]

ISOLATE: If it is safe to do so without risk to yourself, turn off nearby ignition sources.[7]

EVACUATE: Evacuate the area immediately. Close all doors to the affected area as you

leave to contain the vapors.[4]

NOTIFY: From a safe location, call your institution's emergency number or 911, followed by a

call to your EHS office.[19] Provide the chemical name, location, and estimated quantity of
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the spill. Do not re-enter the area until it has been cleared by emergency responders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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